Cas no 2171654-62-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid
• CAS No: 2171654-62-7
• MF: C₂₇H₃₁N₃O₅
• MW: 477.55214715004
• CID: 6281498
• PubChem ID: 165808637
• Update Time: 2025-10-28

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxo-5-[4-(prop-2-en-1-yl)piperazin-1-yl]pentanoic acid
• 2171654-62-7
• EN300-1518232

• Inchi： 1S/C27H31N3O5/c1-2-13-29-14-16-30(17-15-29)26(33)24(11-12-25(31)32)28-27(34)35-18-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h2-10,23-24H,1,11-18H2,(H,28,34)(H,31,32)
• InChI Key： HJPXEMNFIGPRIH-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N1CCN(CC=C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.22637110g/mol
• Monoisotopic Mass: 477.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid (CAS No. 2171654-62-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid (CAS No. 2171654-62-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Pip(Ac)-Val-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block in the development of novel therapeutic agents.

The fluorenylmethyloxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its stability under mild conditions and ease of removal. This group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the sequential addition of amino acids. The piperazine moiety, on the other hand, is a versatile heterocyclic ring that can participate in various biological interactions, including receptor binding and enzyme inhibition.

The valine residue in the compound contributes to its hydrophobic character, which can influence the compound's solubility and cellular uptake. The presence of the allyl group (prop-2-en-1-yl) adds further complexity to the molecule, providing a handle for subsequent chemical modifications or conjugations. These features collectively make Fmoc-Pip(Ac)-Val-OH a valuable reagent in the synthesis of complex peptides and small molecules with potential therapeutic applications.

Recent studies have highlighted the importance of Fmoc-Pip(Ac)-Val-OH in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of peptides that exhibit potent antiviral activity against HIV. The unique combination of functional groups in Fmoc-Pip(Ac)-Val-OH allows for the design of peptides with enhanced stability and bioavailability, making them suitable for clinical applications.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University explored the use of Fmoc-Pip(Ac)-Val-OH in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their disruption can lead to therapeutic benefits in diseases such as cancer and neurodegenerative disorders. The ability to synthesize peptides with high affinity and specificity for target proteins is crucial for advancing PPI inhibitors as viable drug candidates.

The synthesis of Fmoc-Pip(Ac)-Val-OH typically involves several steps, including the protection of amino groups, coupling reactions, and deprotection. Advanced techniques such as microwave-assisted synthesis and automated peptide synthesizers have significantly improved the efficiency and yield of these processes. These advancements have made it possible to produce large quantities of high-purity Fmoc-Pip(Ac)-Val-OH for both research and industrial applications.

From a safety perspective, Fmoc-Pip(Ac)-Val-OH is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many organic compounds, it should be stored under appropriate conditions to maintain its stability and prevent degradation. Researchers working with this compound are advised to consult material safety data sheets (MSDS) for detailed information on handling and disposal.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxo-5-4-(prop-2-en-1-yl)piperazin-1-ylpentanoic acid (CAS No. 2171654-62-7) is a versatile and important compound in modern medicinal chemistry. Its unique structural features make it an indispensable reagent in the synthesis of bioactive molecules with potential therapeutic applications. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.